BENGHE Foundational & Exploratory

Check Availability & Pricing

Stability and Storage of 2,3-Dibromo-1-propanol:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 2,3-Dibromo-1-propanol (CAS No. 96-13-9).[1][2][3] This halogenated
alcohol is a key intermediate in the synthesis of flame retardants, insecticides, and
pharmaceuticals.[1][4][5] Understanding its stability profile is critical for ensuring its quality,
safety, and effectiveness in research and development. This document outlines the known
chemical and physical properties, factors influencing stability, recommended storage and
handling procedures, and potential decomposition pathways. While specific kinetic data for
degradation is limited in publicly available literature, this guide provides a framework for
establishing appropriate stability testing protocols based on established international
guidelines.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,3-Dibromo-1-propanol is
fundamental to its proper handling and storage. This compound is a clear, colorless to slightly
yellow viscous liquid at room temperature.[1][4][5] Key physical and chemical data are
summarized in Table 1.
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Property Value Reference

Molecular Formula C3HeBr20 [11[31[6]

Molecular Weight 217.89 g/mol [1]

CAS Number 96-13-9 [1][2][3]1[6]
Clear, colorless to slightly

Appearance _ o [1][4][5]
yellow viscous liquid

Boiling Point 219 °C (426 °F) at 760 mmHg [1][7]

95-97 °C at 10 mmHg

[2]14](8]

Density 2.12 g/mL at 25 °C [2][8]
Soluble in water (50-100
Solubility mg/mL at 20 °C), alcohol, [11[5117]

ether, benzene, and acetone.

Vapor Pressure

1 mmHg at 57 °C (134.6 °F)

[1](7]

Refractive Index

n20/D 1.559

[2](8]

Stability Profile

2,3-Dibromo-1-propanol is generally stable under normal temperatures and pressures.[5]

However, its stability can be compromised by exposure to certain environmental factors.

Effect of Light

Exposure to light may cause 2,3-Dibromo-1-propanol to darken over time. While specific

photostability studies are not readily available in the literature, it is recommended to store the

compound protected from light to prevent potential degradation.

Effect of Air

Prolonged exposure to air may also contribute to the discoloration of the compound. To

maintain its purity, it should be stored in tightly sealed containers.
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Thermal Stability

2,3-Dibromo-1-propanol is stable at ambient temperatures. However, when heated to
decomposition, it emits toxic fumes containing carbon monoxide, carbon dioxide, and hydrogen
bromide.[7]

Hydrolytic Stability

While soluble in water, the long-term hydrolytic stability of 2,3-Dibromo-1-propanol has not
been extensively documented in available literature. Given its structure as a halogenated
alcohol, it may be susceptible to hydrolysis, particularly under non-neutral pH conditions.

Incompatibilities

To ensure safety and maintain the integrity of the compound, contact with the following
substances should be avoided:

Strong oxidizing agents: Can cause vigorous reactions.[4][5][7]

Strong bases: May promote dehydrohalogenation or other decomposition reactions.

Strong acids: Can potentially catalyze degradation reactions.

Alkaline materials, oxoacids, and epoxides.

Recommended Storage Conditions

Based on its stability profile, the following storage conditions are recommended for 2,3-
Dibromo-1-propanol to ensure its long-term integrity:
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Parameter Recommendation Rationale

) To minimize potential thermal
Refrigerated temperatures (2-8 ]
Temperature ) degradation and slow down
other degradation pathways.

To prevent exposure to air and

Atmosphere Tightly sealed container ]
moisture.

Light Amber glass vial or stored in To protect from light-induced

[

J the dark degradation.

] Chemically inert and tightly To prevent leaching or reaction
Container ) ) ] ]
sealed container (e.g., glass) with the container material.
Decomposition

Decomposition Products

Upon thermal decomposition, 2,3-Dibromo-1-propanol is known to release toxic fumes,
including hydrogen bromide, carbon monoxide, and carbon dioxide.[7] The specific degradation
products under other conditions (e.g., hydrolysis, photolysis) are not well-documented in the
literature.

Atmospheric Degradation

In the atmosphere, 2,3-Dibromo-1-propanol is expected to exist as a vapor and be degraded
by photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this

process is 8 days.[9]

Proposed Experimental Protocols for Stability
Testing

Due to the lack of specific published stability studies for 2,3-Dibromo-1-propanol, the following
experimental protocols are proposed based on the ICH Q1A(R2) and Q1B guidelines. These
protocols are intended to provide a framework for a comprehensive stability assessment.

Forced Degradation Studies
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Forced degradation studies are essential to identify potential degradation products and
establish stability-indicating analytical methods.

Stress Conditions

Photostability
(ICH Q1B light exposure)

Thermal Degradation
(e.g., 80°C, solid & solution)

Analysis Outcome
\ 4 \ 4
Oxidation ~ HPLC-UV/MS Analysis .| Characterization of Degradants ~ Elucidation of
(e.g., 3% H202, RT) “7| (stability-Indicating Method) - (e.g., MS, NMR) “| Degradation Pathways
A A
Base Hydrolysis Validation of
(e.g., 0.1M NaOH, RT) 2| Stability-Indicating Method

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

Click to download full resolution via product page
Caption: Workflow for forced degradation studies.
Methodology:

» Sample Preparation: Prepare solutions of 2,3-Dibromo-1-propanol in appropriate solvents
(e.g., water, methanol).

e Stress Conditions:
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[e]

Acid Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCI) at an elevated
temperature (e.g., 60°C).

o Base Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at room temperature.
o Oxidation: Treat the sample with an oxidizing agent (e.g., 3% H2032) at room temperature.

o Thermal Degradation: Expose both solid and solution samples to elevated temperatures
(e.g., 80°C).

o Photostability: Expose the sample to light conditions as specified in ICH Q1B guidelines
(e.g., 1.2 million lux hours and 200 watt hours/square meter).

e Analysis: Analyze the stressed samples at various time points using a validated stability-
indicating HPLC method with UV and mass spectrometric detection to separate and identify
the parent compound and any degradation products.

Long-Term and Accelerated Stability Studies

These studies are designed to determine the shelf-life and appropriate storage conditions.
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Study Setup

Select Batches of
2,3-Dibromo-1-propanol

!

Package in Proposed
Container Closure System

Storage Conditions

Long-Term

Accelerated

(e.g., 5°C * 3°C) (e.g., 25°C + 2°C / 60% RH * 5% RH)

Testing Schedule

Pull Samples at
Defined Timepoints

!

and Physical Properties

Analyze for Assay, Impurities,

Data Evaluation

Determine Shelf-Life
and Re-test Period

Click to download full resolution via product page

Caption: Logic diagram for long-term and accelerated stability studies.

Methodology:

e Batch Selection: Utilize at least three representative batches of 2,3-Dibromo-1-propanol.
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e Container Closure System: Store samples in the intended long-term storage containers.
o Storage Conditions:

o Long-Term: Store at the recommended refrigerated temperature (e.g., 5°C £ 3°C) for the
proposed shelf-life.

o Accelerated: Store at an elevated temperature (e.g., 25°C * 2°C) and controlled humidity
(e.g., 60% RH = 5% RH) for a shorter duration (e.g., 6 months).

o Testing Frequency: Pull samples at specified intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36
months for long-term; 0, 3, and 6 months for accelerated) and analyze for appearance,
assay, and degradation products.

o Data Analysis: Evaluate the data to establish a re-test period or shelf-life for the compound
under the defined storage conditions.

Conclusion

2,3-Dibromo-1-propanol is a stable compound under recommended storage conditions. Its
stability is primarily influenced by exposure to light, air, and high temperatures. Adherence to
proper storage and handling guidelines, including refrigeration and protection from light and air
in a tightly sealed, inert container, is crucial for maintaining its quality and purity. For critical
applications in drug development and research, it is imperative to conduct thorough stability
studies, following established guidelines, to fully characterize its degradation profile and
establish a definitive shelf-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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